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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183 Get Quote

An in-depth guide to Dioctyl Fumarate for researchers, scientists, and drug development

professionals.

Synonyms for Dioctyl Fumarate in Chemical
Literature
Dioctyl fumarate is known by a variety of names in chemical literature, patents, and

commercial products. A comprehensive list of these synonyms is provided below to aid

researchers in their literature searches and substance identification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1588183?utm_src=pdf-interest
https://www.benchchem.com/product/b1588183?utm_src=pdf-body
https://www.benchchem.com/product/b1588183?utm_src=pdf-body
https://www.benchchem.com/product/b1588183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonym Reference(s)

Bis(2-ethylhexyl) Fumarate [1][2][3][4]

DOF [1][3]

Di(2-ethylhexyl) Fumarate [2][3][5]

di-2-Ethylhexyl fumarate [2]

2-BUTENEDIOIC ACID BIS(2-ETHYLHEXYL)

ESTER
[2]

RC COMONOMER DOF [2][3]

2-ETHYLHEXYL FUMARATE [2][3]

Di-n-octyl fumarate [3][6][7]

FUMARIC ACID DIOCTYL ESTER [3][8]

Bis(2-ethylhexyl)Fumarate>FUMARIC ACID

DI(2-ETHYLHEXYL) ESTER
[3]

Bis(2-ethylhexyl) Fumarate, ≥ 98.0% [3]

フマル酸ビス(2-エチルヘキシル)エステル [4]

2-Butenedioic acid (E)-, bis(2-ethylhexyl) ester [4]

2-Butenedioic acid, bis(2-ethylhexyl) ester [4]

2-Butenedioic acid, bis(2-ethylhexyl) ester, (2E)- [4]

2-Butenedioic acid, bis[(2S)-2-ethylhexyl] ester,

(2E)-
[4]

2-Butenedioic acid, dioctyl ester [4][8]

2-Butenedioic acid, dioctyl ester, (2E)- [4]

Bis(2-ethylhexyl) (2E)-2-butenedioate [4]

Bis(2-ethylhexyl) (2E)-but-2-enedioate [4]

Bis(2-ethylhexyl) 2-butenedioate [4]
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Bis-(2-ethylhexyl)ester kyseliny fumarove [4]

Dioctylfumarat [6]

Fumarate de dioctyle [6]

フマル酸ジオクチル [6]

디 옥틸 푸마 레이트 [6]

fumarato de dioctilo [6]

(E)-2-Butenedioic acid dioctyl ester [6][7]

1,4-Dioctyl (2E)-2-butenedioate [6]

2-Butenedioic acid (2E)-, 1,4-dioctyl ester [6]

2-Butenedioic acid (2E)-, dioctyl ester [6][7]

2-Butenedioic acid (E)-, dioctyl ester [6][7][8]

2-Butenedioic acid, (E)-, dioctyl ester [6][7]

Ai3-33063 [6][7]

Dicapryl fumarate [6]

Dioctyl(2E)-2-butenedioate [6][7]

dioctylbut-2-enedioate [6][7]

Fumaric acid, dioctyl ester [6][7][8][9]

di(2-ethylhexyl) fumarate [5]

MAXIMOL® FOK-670 [10]

Physicochemical Properties
A summary of the key physicochemical properties of Dioctyl Fumarate is presented below.
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Property Value Reference(s)

Molecular Formula C20H36O4 [1][2][3]

Molecular Weight 340.5 g/mol [1][2][3]

CAS Number 141-02-6 [1][2][3]

EC Number 205-448-2 [1][2]

Appearance
Colorless to almost colorless

clear liquid/oil
[1][4]

Melting Point -58 °C (lit.) [3][11]

Boiling Point 185 °C / 5mmHg [3][11]

Density 0.94 g/cm³ [3][11]

Flash Point 190 °C [3]

Water Solubility 1.19 mg/L at 20℃ [3]

logP 7.94 [1][3]

Experimental Protocols
Synthesis of Dioctyl Fumarate
A common method for the production of Dioctyl Fumarate is through the esterification of

fumaric acid with 2-ethylhexanol.[5]

Materials:

Fumaric acid

2-ethylhexanol (octyl alcohol)[10]

Acid catalyst

Procedure:

Fumaric acid is reacted with 2-ethylhexanol in the presence of an acid catalyst.[5]
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The reaction mixture undergoes neutralization.[5]

The product is washed to remove impurities.[5]

Vacuum distillation is performed to obtain a high-purity Dioctyl Fumarate.[5]

Applications in Research and Development
Dioctyl fumarate is primarily utilized as a plasticizer and a co-monomer in various industrial

applications.

Plasticizers: It is used to enhance the flexibility of polyvinyl acetate and PVC formulations.[5]

Copolymers: Dioctyl fumarate can be used in copolymerization with monomers such as

styrene, acrylates, or butadiene to produce synthetic lubricants and coatings.[5]

Resins: It can improve the properties of epoxy-based plasticizers for PVC stabilization.[5]

Modifier: It is also used as a modifier to improve the softness or brittleness of various resins

and to adjust viscosity.[10]

Logical Relationships and Workflows
The following diagram illustrates the general synthesis process for Dioctyl Fumarate.
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General Synthesis Workflow for Dioctyl Fumarate

Reactants

Process Steps

Final Product

Fumaric Acid

Esterification

2-Ethylhexanol Acid Catalyst

Neutralization

Washing

Vacuum Distillation

High-Purity Dioctyl Fumarate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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